Cas no 2649003-41-6 (2-chloro-N-(3-methyl-4,5-dihydro-1,2-oxazol-5-yl)methylacetamide)

• Product Name: 2-chloro-N-(3-methyl-4,5-dihydro-1,2-oxazol-5-yl)methylacetamide
• CAS No: 2649003-41-6
• MF: C₇H₁₁ClN₂O₂
• MW: 190.627440690994
• CID: 5415854
• PubChem ID: 138046406
• Update Time: 2025-06-13

2-chloro-N-(3-methyl-4,5-dihydro-1,2-oxazol-5-yl)methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2649003-41-6
• Z3462582820
• 2-chloro-N-[(3-methyl-4,5-dihydro-1,2-oxazol-5-yl)methyl]acetamide
• EN300-26576966
• 2-Chloro-N-[(4,5-dihydro-3-methyl-5-isoxazolyl)methyl]acetamide
• 2-chloro-N-(3-methyl-4,5-dihydro-1,2-oxazol-5-yl)methylacetamide

• Inchi： 1S/C7H11ClN2O2/c1-5-2-6(12-10-5)4-9-7(11)3-8/h6H,2-4H2,1H3,(H,9,11)
• InChI Key： QDCPWMGYPOPNNR-UHFFFAOYSA-N
• SMILES： C(NCC1ON=C(C)C1)(=O)CCl

Computed Properties

• Exact Mass: 190.0509053g/mol
• Monoisotopic Mass: 190.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.67±0.46(Predicted)

Additional information on 2-chloro-N-(3-methyl-4,5-dihydro-1,2-oxazol-5-yl)methylacetamide

Comprehensive Overview of 2-chloro-N-(3-methyl-4,5-dihydro-1,2-oxazol-5-yl)methylacetamide (CAS No. 2649003-41-6)

2-chloro-N-(3-methyl-4,5-dihydro-1,2-oxazol-5-yl)methylacetamide, identified by its CAS No. 2649003-41-6, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound features a unique molecular structure combining a chloroacetamide moiety with a 3-methyl-4,5-dihydro-1,2-oxazole (isoxazoline) ring, making it a versatile intermediate for synthesizing bioactive molecules. Its structural attributes align with contemporary trends in small-molecule drug discovery and sustainable crop protection, addressing growing demands for precision-targeted compounds.

The synthesis of 2-chloro-N-(3-methyl-4,5-dihydro-1,2-oxazol-5-yl)methylacetamide involves multi-step organic reactions, often starting from 3-methyl-4,5-dihydroisoxazole-5-carbaldehyde followed by reductive amination and chloroacetylation. Researchers emphasize its role as a key building block for developing heterocyclic derivatives, particularly in designing enzyme inhibitors and receptor modulators. Recent studies highlight its potential in modulating GABAergic pathways, a hot topic in neuroscience due to its implications for neurological disorders. Additionally, its isoxazoline core resonates with agrochemical innovations, where similar structures are exploited for pest control with reduced environmental impact.

From an industrial perspective, CAS No. 2649003-41-6 is valued for its high purity and stability under controlled conditions. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its composition. The compound’s logP and solubility profiles make it suitable for formulations requiring moderate lipophilicity, a trait frequently searched by pharmaceutical formulators. Notably, its metabolic stability in preclinical models has spurred interest in optimizing its derivatives for oral bioavailability, a recurring theme in drug development forums.

Environmental and regulatory considerations for 2-chloro-N-(3-methyl-4,5-dihydro-1,2-oxazol-5-yl)methylacetamide adhere to green chemistry principles. Its synthesis routes are being refined to minimize hazardous byproducts, aligning with global trends toward sustainable manufacturing. Questions about its biodegradation and ecotoxicology are common in academic discussions, reflecting broader societal concerns about chemical safety. Computational tools like QSAR models are increasingly used to predict its environmental fate, a method gaining traction in AI-driven chemical research.

In summary, 2-chloro-N-(3-methyl-4,5-dihydro-1,2-oxazol-5-yl)methylacetamide exemplifies the intersection of structural ingenuity and practical applicability. Its relevance to neurological research, agrochemical design, and green synthesis positions it as a compound of enduring scientific and industrial interest. Future explorations may focus on its structure-activity relationships and scalable production methods, addressing key queries from both academia and industry stakeholders.